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Compound of Interest

Compound Name: YK11

Cat. No.: B15541520

For Laboratory Use by Researchers, Scientists, and Drug Development Professionals

These application notes provide essential information and detailed protocols for the
preparation, handling, and storage of YK11 stock solutions for in vitro and other preclinical
research applications. YK11 is a synthetic, steroidal selective androgen receptor modulator
(SARM) and a myostatin inhibitor, making it a compound of interest in studies related to muscle
growth and bone health.[1][2] Adherence to proper laboratory procedures is crucial for ensuring
experimental reproducibility and safety.

Application Notes
Physicochemical Properties of YK11

YK11 is typically supplied as a white to off-white crystalline solid or powder.[3][4] It is essential
to refer to the manufacturer's certificate of analysis for batch-specific details.
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Property Value Reference
CAS Number 1370003-76-1 [3][5]
Molecular Formula C25H3406 [1][5]
Molecular Weight 430.54 g/mol [1][5]
Purity |2_|£|935L°§ )(typically >98% by 315]
Appearance Crystalline solid / Powder [3][5]

Solubility Data

YK11 is practically insoluble in water but is soluble in several organic solvents.[6] The choice of

solvent depends on the experimental design, particularly the tolerance of the cell culture or in

vivo model to the solvent. DMSO is a common choice for preparing high-concentration stock

solutions.
Solvent Solubility Reference
DMSO ~4.31 mg/mL (~10 mM) [7]
Ethanol ~1 mg/mL [31[8]
Methanol ~1 mg/mL [3][8]
Acetonitrile ~1 mg/mL [31[8]
Water Insoluble / Very low solubility 6]

(0.13 g/L)

Storage and Stability

Proper storage is critical to maintain the integrity and activity of YK11.
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Storage .

Form Stability Reference
Temperature

Solid Powder -20°C > 4 years [31[5]

In Solvent (Stock

) -80°C up to 1 year [51[7]
Solution)
-20°C 2 weeks to 3 months [5]

Note: For long-term storage of stock solutions, it is recommended to prepare single-use

aliquots to avoid repeated freeze-thaw cycles.
Mechanism of Action

YK11 exhibits a dual mechanism of action. It acts as a partial agonist of the androgen receptor
(AR), which leads to the translocation of the AR to the nucleus and modulation of gene
expression.[1][9] Uniquely, YK11 also significantly increases the expression of follistatin, a
potent inhibitor of myostatin.[1][2] Myostatin is a protein that negatively regulates muscle
growth; its inhibition allows for enhanced myogenic differentiation and muscle hypertrophy.[2]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://cdn.caymanchem.com/cdn/insert/9003137.pdf
https://www.medkoo.com/uploads/product/YK11/product_insert/ProductData-YK11.pdf
https://www.medkoo.com/uploads/product/YK11/product_insert/ProductData-YK11.pdf
https://www.targetmol.com/compound/yk11
https://www.medkoo.com/uploads/product/YK11/product_insert/ProductData-YK11.pdf
https://www.benchchem.com/product/b15541520?utm_src=pdf-body
https://en.wikipedia.org/wiki/YK-11
https://wap.guidechem.com/question/what-is-the-mechanism-of-actio-id118346.html
https://www.benchchem.com/product/b15541520?utm_src=pdf-body
https://en.wikipedia.org/wiki/YK-11
https://www.chemicalbook.com/article/the-origin-mechanism-potential-benefits-and-disputes-of-yk11.htm
https://www.chemicalbook.com/article/the-origin-mechanism-potential-benefits-and-disputes-of-yk11.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

YK11 Signaling Pathway

AR-YK11 Complex

Androgen Response
Element (ARE)

Follistatin Expression
(Increased)

Myostatin

inds to Promotes

Androgen Receptor (AR) Inhibition of
(Cytoplasm) Muscle Growth

Anabolic Effects
(Muscle Growth)

AR-YK11 Complex

Translocation
mTTTTNG
/ \
'\ Nucleus )
7/
AN

~ P

~N—_——-

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Workflow for YK11 Stock Solution Preparation

1. Calculate Mass
(e.g., 4.31 mg for 1 mL of 10 mM)

2. Weigh YK11 Powder
in a sterile vial

3. Add Sterile DMSO
(e.g., 1.0 mL)

4. Dissolve Completely
(Vortex / Sonicate)

1|ncomplete

5. Aliquot for Single Use

6. Store at -80°C
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© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15541520?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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